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Introduction

O-acyl oximes, such as acetoximebenzoate, have emerged as versatile precursors in modern
organic synthesis, particularly in copper-catalyzed reactions. These reactions often proceed via
the formation of highly reactive iminyl radicals, which can undergo a variety of subsequent
transformations, including C-H functionalization, cyclization, and cross-coupling reactions. This
document provides an overview of key copper-catalyzed reactions involving O-acyl oximes,
complete with detailed experimental protocols and quantitative data to facilitate their application
in research and development.

Key Applications

Copper-catalyzed reactions of O-acyl oximes have been successfully applied in the synthesis
of a diverse range of valuable molecules, including:

» y- and &-Alkynyl Nitriles and Ketones: These reactions enable the functionalization of remote
C(sp®)—-H bonds.[1]

o Alkynylated N-Heterocycles: Photoinduced, copper-catalyzed radical cascade reactions
provide access to these important structural motifs.[2]
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e 1,1-Diaryl-substituted Alkylnitriles: A three-component radical cross-coupling of oxime esters,
styrenes, and boronic acids allows for the synthesis of these complex structures.

Reaction Mechanisms and Pathways

The central theme in many copper-catalyzed reactions of O-acyl oximes is the generation of an
iminyl radical through a single-electron transfer (SET) process from a Cu(l) species. This iminyl
radical can then undergo several key reaction pathways, as illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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